4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate

• IUPAC Name: (4-methoxycarbonylphenyl) morpholine-4-carboxylate
• InChI: InChI=1S/C13H15NO5/c1-17-12(15)10-2-4-11(5-3-10)19-13(16)14-6-8-18-9-7-14/h2-5H,6-9H2,1H3
• InChI Key: OVUIIQXTDNFOCC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC(=O)N2CCOCC2
• Molecular Formula: C13H15NO5
• DSSTOX Substance ID: DTXSID701331382
• Molecular Weight: 265.26 g/mol
• Solubility: 33.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 501104-97-8

Description

“4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate” is a complex organic compound that contains a morpholine ring and a phenyl ring. The morpholine ring is a six-membered ring with four carbon atoms and one nitrogen and one oxygen atom. The phenyl ring is a six-membered carbon ring with alternating double and single bonds, typical of aromatic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely show the morpholine ring and phenyl ring connected by a carbonyl group. The methoxycarbonyl group would be attached to the phenyl ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the morpholine ring can participate in nucleophilic substitution reactions, and the phenyl ring can undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

Based on its structure, we can predict that this compound would have properties typical of both morpholine and phenyl compounds. For example, it would likely be a solid at room temperature, and it would have the polar properties of morpholine and the aromatic properties of phenyl.

Mechanism of Action

Target of Action

Morpholine derivatives are known to interact with a variety of biological targets .

Mode of Action

It’s known that morpholine derivatives can form hydrogen bonds with their targets, which could influence the activity of the target molecules .

Biochemical Pathways

It’s known that morpholine derivatives can be involved in various chemical reactions, such as the protodeboronation of pinacol boronic esters .

Pharmacokinetics

The molecular weight of the compound is 207226 Da , which is within the range generally considered favorable for oral bioavailability.

Result of Action

Morpholine derivatives are known to have various biological activities, which could result in a range of cellular effects .

Action Environment

The action of 4-(Methoxycarbonyl)phenyl morpholine-4-carboxylate can be influenced by various environmental factors. For instance, storage temperature can affect the stability of the compound .